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Compound of Interest

Compound Name: O-Terphenyl

Cat. No.: B166444 Get Quote

o-Terphenyl, with the chemical formula C₁₈H₁₄, is an aromatic hydrocarbon that appears as a

colorless or light-yellow solid.[1][2] It is one of three isomers of terphenyl, the others being m-

terphenyl and p-terphenyl. This guide will focus specifically on the ortho-isomer. o-Terphenyl is
insoluble in water but soluble in many common aromatic solvents.[2][3] It is often used in

industrial applications as a heat transfer fluid, a textile dye carrier, and as an intermediate in the

production of lubricants and in organic synthesis.[3][4] In a laboratory setting, its unique

properties make it a valuable compound for various research applications.

Understanding the Hazards: A Prerequisite for Safe
Handling
A thorough understanding of the potential hazards associated with o-terphenyl is the

foundation of safe laboratory practices. This compound presents several health and

environmental risks that necessitate careful handling.

Primary Health Hazards:

Irritation: o-Terphenyl is irritating to the eyes, skin, and respiratory tract.[1][5] Direct contact

can cause redness and pain.[5]

Inhalation Toxicity: Inhalation of o-terphenyl dust or fumes can lead to respiratory irritation,

coughing, and a sore throat.[1][5] It is classified as toxic if inhaled.[6]
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Ingestion Toxicity: The substance is harmful if swallowed, with potential effects including

nausea, vomiting, and diarrhea.[5][6][7]

Systemic Effects: Animal studies suggest that exposure may cause damage to the liver and

kidneys.[1][4]

Carcinogenicity: While not definitively classified as a human carcinogen by major regulatory

bodies, some sources indicate it is suspected of causing cancer.[8][9]

Environmental Hazards:

o-Terphenyl is very toxic to aquatic life with long-lasting effects.[8][10] Therefore, it is crucial to

prevent its release into the environment.

Quantitative Data Summary
For quick reference, the following tables summarize the key physical, chemical, and

toxicological properties of o-terphenyl.

Table 1: Physical and Chemical Properties of o-Terphenyl

Property Value Source(s)

CAS Number 84-15-1 [1]

Molecular Weight 230.3 g/mol [2]

Appearance Colorless or light-yellow solid [1][2]

Melting Point 56-59 °C (133-138 °F) [2][4][11]

Boiling Point 332-337 °C (630-639 °F) [2][11]

Flash Point 163-171 °C (325-340 °F) [1][4][11]

Density 1.14-1.16 g/cm³ [2][7]

Vapor Pressure 0.0033 Pa at 25°C [5]

Water Solubility Insoluble [1][2]
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Table 2: Occupational Exposure Limits

Regulatory Body Limit Source(s)

OSHA PEL 9 mg/m³ (1 ppm) - Ceiling [1][4]

NIOSH REL 5 mg/m³ (0.5 ppm) - Ceiling [1][4]

ACGIH TLV 5 mg/m³ - Ceiling [4]

Table 3: Toxicological Data

Endpoint Value Species Source(s)

LD50 Oral 1900 mg/kg Rat [6][8]

LC50 Inhalation 0.89 mg/L (4 h) Rat [8]

LC50 Aquatic (Fish) 0.12 mg/L (96 h) Oryzias latipes [8]

EC50 Aquatic

(Daphnia)
0.52 mg/L (48 h) Daphnia [8]

A Hierarchy of Controls for Safe Handling
To mitigate the risks associated with o-terphenyl, a systematic approach based on the

hierarchy of controls should be implemented. This prioritizes the most effective control

measures.
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Hierarchy of Controls for o-Terphenyl

Elimination
(Is o-terphenyl necessary?)

Substitution
(Can a less hazardous chemical be used?)

Most Effective

Engineering Controls
(Fume hood, ventilation)

Administrative Controls
(SOPs, training, signage)

Personal Protective Equipment
(Gloves, goggles, lab coat, respirator)

Least Effective

Click to download full resolution via product page

Caption: A visual representation of the hierarchy of controls for managing risks associated with

o-terphenyl.

Standard Operating Procedures for Handling o-
Terphenyl
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Adherence to well-defined Standard Operating Procedures (SOPs) is critical for ensuring the

safety of all laboratory personnel.

1. Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles or a face shield are mandatory to prevent eye

contact.[8][12][13]

Skin Protection: Wear nitrile or other chemically resistant gloves and a lab coat to prevent

skin contact.[5][12][13] Contaminated clothing should be removed immediately.[8][12]

Respiratory Protection: When handling o-terphenyl as a powder or when there is a risk of

generating dust or aerosols, a NIOSH-approved respirator with a particulate filter is required.

[1][5][8] Work should be conducted in a well-ventilated area, preferably a chemical fume

hood.[8][14]

2. Engineering Controls:

Ventilation: Always handle o-terphenyl in a certified chemical fume hood to minimize

inhalation exposure.[8][14]

Eyewash Stations and Safety Showers: Ensure that eyewash stations and safety showers

are readily accessible in the work area.[1][10][12]

3. Safe Handling and Storage:

Handling: Avoid creating dust when handling the solid material.[8] Do not eat, drink, or

smoke in areas where o-terphenyl is handled.[7][14] Wash hands thoroughly after handling.

[8][14]

Storage: Store o-terphenyl in a tightly closed container in a dry, cool, and well-ventilated

area.[8][10] Keep it away from strong oxidizing agents.[3][12]

Emergency Procedures: A Step-by-Step Guide
In the event of an emergency, a swift and informed response is crucial.

1. Spills and Leaks:
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Small Spills: For small spills, carefully sweep up the solid material, avoiding dust generation,

and place it in a sealed container for disposal.[10]

Large Spills: For larger spills, evacuate the area and prevent the material from entering

drains or waterways.[8][10] Wear appropriate PPE, including respiratory protection, and

contain the spill.[8]

2. First Aid Measures:

Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15

minutes, occasionally lifting the upper and lower eyelids.[1][2][12] Seek immediate medical

attention.[1][2]

Skin Contact: Remove contaminated clothing and wash the affected skin area with soap and

water.[2][12]

Inhalation: Move the individual to fresh air. If breathing is difficult or has stopped, provide

artificial respiration.[1][12] Seek immediate medical attention.[1][8]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical

attention.[2][7][8]

3. Firefighting Measures:

o-Terphenyl is a combustible solid.[1][12]

Suitable Extinguishing Media: Use water spray, dry chemical, foam, or carbon dioxide to

extinguish a fire.[8][9][14]

Unsuitable Extinguishing Media: Do not use a direct water stream as it may spread the fire.

[14]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[8][10][14]

Experimental Workflow for Safe o-Terphenyl Use
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The following diagram outlines a logical workflow for researchers planning to use o-terphenyl
in their experiments.

Experimental Workflow for o-Terphenyl

1. Risk Assessment
(Review SDS and SOPs)

2. Engineering Controls
(Verify fume hood certification)

3. PPE Selection
(Gloves, goggles, lab coat, respirator)

4. Weighing and Handling
(Minimize dust, use fume hood)

5. Experimental Procedure
(Follow approved protocol)

6. Decontamination
(Clean work area and equipment)

7. Waste Disposal
(Follow hazardous waste procedures)
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Click to download full resolution via product page

Caption: A recommended workflow for the safe use of o-terphenyl in a laboratory setting.

Conclusion
o-Terphenyl is a valuable chemical for various research and industrial applications. However,

its potential health and environmental hazards necessitate a comprehensive understanding

and strict adherence to safety protocols. By implementing the hierarchy of controls, following

established SOPs, and being prepared for emergencies, researchers can handle o-terphenyl
safely and responsibly, ensuring a secure laboratory environment for all.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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